Cas no 2197064-26-7 (6-Chloro-N'-[(2-chlorophenyl)methylene]imidazo[1,2-a]pyridine-2-carbohydrazide)

• Product Name: 6-Chloro-N'-[(2-chlorophenyl)methylene]imidazo[1,2-a]pyridine-2-carbohydrazide
• CAS No: 2197064-26-7
• MF: C₁₅H₁₀Cl₂N₄O
• MW: 333.172100543976
• MDL: MFCD30188172
• CID: 4784321
• Update Time: 2025-08-05

6-Chloro-N'-[(2-chlorophenyl)methylene]imidazo[1,2-a]pyridine-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-N'-[(2-chlorophenyl)methylene]imidazo[1,2-a]pyridine-2-carbohydrazide
• 6-chloro-N'-[(1E)-(2-chlorophenyl)methylidene]imidazo[1,2-a]pyridine-2-carbohydrazide

• MDL： MFCD30188172
• Inchi： 1S/C15H10Cl2N4O/c16-11-5-6-14-19-13(9-21(14)8-11)15(22)20-18-7-10-3-1-2-4-12(10)17/h1-9H,(H,20,22)/b18-7+
• InChI Key： GAUQQTQVDSDFJI-CNHKJKLMSA-N
• SMILES： ClC1C=CC2=NC(C(N/N=C/C3C=CC=CC=3Cl)=O)=CN2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 434
• XLogP3: 4.3
• Topological Polar Surface Area: 58.8

Additional information on 6-Chloro-N'-[(2-chlorophenyl)methylene]imidazo[1,2-a]pyridine-2-carbohydrazide

Introduction to 6-Chloro-N'-(2-chlorophenyl)methylene]imidazo[1,2-a]pyridine-2-carbohydrazide (CAS No. 2197064-26-7)

6-Chloro-N'-(2-chlorophenyl)methylene]imidazo[1,2-a]pyridine-2-carbohydrazide, identified by its CAS number 2197064-26-7, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazo[1,2-a]pyridine scaffold, a structural motif renowned for its broad biological activity and potential therapeutic applications. The presence of chloro substituents on both the phenyl ring and the imidazole moiety enhances its electronic properties and reactivity, making it a valuable candidate for further chemical modification and biological evaluation.

The imidazo[1,2-a]pyridine core is a privileged structure in drug discovery, exhibiting diverse pharmacological effects ranging from antiviral to anticancer properties. Researchers have extensively explored derivatives of this scaffold due to their ability to interact with multiple biological targets. The specific arrangement of functional groups in 6-Chloro-N'-(2-chlorophenyl)methylene]imidazo[1,2-a]pyridine-2-carbohydrazide suggests potential applications in modulating enzyme activity and receptor binding, which are critical for developing novel therapeutic agents.

In recent years, there has been a surge in interest regarding small molecules that can modulate inflammatory pathways and immune responses. The carbohydrazide moiety in this compound introduces a reactive site that can participate in covalent bond formation with biological targets, potentially leading to the development of potent immunomodulators. This feature is particularly relevant in the context of autoimmune diseases and chronic inflammation, where precise targeting is essential.

Advances in computational chemistry and structure-based drug design have enabled researchers to predict the binding modes of such compounds with high accuracy. The chloro substituents not only influence the electronic distribution but also enhance lipophilicity, which is a crucial parameter for drug absorption, distribution, metabolism, and excretion (ADME). These properties make 6-Chloro-N'-(2-chlorophenyl)methylene]imidazo[1,2-a]pyridine-2-carbohydrazide an attractive candidate for further optimization as a lead compound.

Recent studies have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. The imidazo[1,2-a]pyridine scaffold has been successfully incorporated into drugs that target viral proteases, kinases, and other enzymes involved in disease pathogenesis. The introduction of additional functional groups, such as the carbohydrazide moiety in this compound, expands its chemical space and allows for the exploration of novel mechanisms of action.

The synthesis of 6-Chloro-N'-(2-chlorophenyl)methylene]imidazo[1,2-a]pyridine-2-carbohydrazide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions are commonly employed to construct the desired heterocyclic core. The presence of sensitive functional groups necessitates stringent conditions to prevent side reactions and degradation.

In vitro studies have begun to unravel the potential biological activities of this compound. Initial assays suggest that it may exhibit inhibitory effects on certain enzymes implicated in cancer progression. Additionally, its ability to interact with DNA or RNA-binding proteins could open avenues for applications in gene therapy or antisense drug development. These preliminary findings underscore the need for comprehensive pharmacological profiling to fully assess its therapeutic potential.

The development of novel pharmaceuticals relies heavily on collaborations between synthetic chemists and biologists. The structural diversity offered by compounds like 6-Chloro-N'-(2-chlorophenyl)methylene]imidazo[1,2-a]pyridine-2-carbohydrazide provides a rich foundation for designing molecules with tailored properties. By leveraging high-throughput screening technologies and machine learning algorithms, researchers can accelerate the identification of promising candidates for further development.

Regulatory considerations play a critical role in bringing new drugs to market. Ensuring compliance with safety and efficacy standards requires rigorous testing across multiple models systems. The chemical stability and metabolic fate of 6-Chloro-N'-(2-chlorophenyl)methylene]imidazo[1,2-a]pyridine-2-carbohydrazide must be thoroughly evaluated to predict its behavior in vivo and minimize potential adverse effects.

The future directions for research on this compound include exploring its interactions with biological targets at a molecular level using techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy. Understanding its mode of action will provide insights into how it can be optimized for better potency and selectivity. Additionally, investigating its potential as an intermediate for more complex derivatives could expand its utility beyond initial applications.

In conclusion,6-Chloro-N'-(2-chlorophenyl)methylene]imidazo[1,2-a]pyridine-2-carbohydrazide (CAS No. 2197064-26-7) represents a promising entry point for developing novel therapeutic agents. Its unique structural features and reported biological activities make it an intriguing subject for further investigation. As research progresses，this compound has the potential to contribute significantly to advancements in pharmaceutical chemistry and medicinal biology.